Cas no 83054-55-1 (Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-5-methyl-)

• Product Name: Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-5-methyl-
• CAS No: 83054-55-1
• MF: C₁₇H₁₃Cl₂NO
• MW: 318.197222471237
• CID: 678583
• PubChem ID: 13246005
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(4-chloro-1-naphthalenyl)oxy]-5-methyl-
• 3-chloro-4-(4-chloronaphthalen-1-yl)oxy-5-methylaniline
• SCHEMBL10963903
• 83054-55-1
• DTXSID10531693
• 3-Chloro-4-[(4-chloronaphthalen-1-yl)oxy]-5-methylaniline

• Inchi： 1S/C17H13Cl2NO/c1-10-8-11(20)9-15(19)17(10)21-16-7-6-14(18)12-4-2-3-5-13(12)16/h2-9H,20H2,1H3
• InChI Key： AZPLDWUVJDZSRT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CC=C21)OC1C(=CC(=CC=1C)N)Cl

Computed Properties

• Exact Mass: 317.0374194g/mol
• Monoisotopic Mass: 317.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.2Ų